Cas no 1375150-03-0 (Methyl 3-ethoxy-5-nitrobenzoate)

• Product Name: Methyl 3-ethoxy-5-nitrobenzoate
• CAS No: 1375150-03-0
• MF: C₁₀H₁₁NO₅
• MW: 225.198043107986
• CID: 5704905
• PubChem ID: 117703053
• Update Time: 2025-11-05

Methyl 3-ethoxy-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• F20932
• SCHEMBL16245017
• methyl3-ethoxy-5-nitrobenzoate
• 1375150-03-0
• methyl 3-ethoxy-5-nitrobenzoate
• RONBMMTZBJYWMJ-UHFFFAOYSA-N
• 4,6-dichloro-5-(3,4-dichloro-benzyl)-2-methoxymethyl-pyrimidine
• 3-Hydroxy-2,5-dimethylbenzaldehyde
• Methyl 3-ethoxy-5-nitrobenzoate

• Inchi： 1S/C10H11NO5/c1-3-16-9-5-7(10(12)15-2)4-8(6-9)11(13)14/h4-6H,3H2,1-2H3
• InChI Key： RONBMMTZBJYWMJ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=C(C=C(C(=O)OC)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 225.06372245g/mol
• Monoisotopic Mass: 225.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 81.4Ų

Additional information on Methyl 3-ethoxy-5-nitrobenzoate

Market Research and Analysis Report on Methyl 3-ethoxy-5-nitrobenzoate (1375150-03-0)

Methyl 3-ethoxy-5-nitrobenzoate, identified by the CAS number 1375150-03-0, is a compound of significant interest in the chemical and pharmaceutical industries. This compound has been studied extensively for its potential applications in drug development, particularly in the design of novel therapeutic agents. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, making it more accessible for research and commercial purposes.

The global market for Methyl 3-ethoxy-5-nitrobenzoate is driven by its role as an intermediate in the synthesis of bioactive molecules. Its unique chemical structure, featuring both ethoxy and nitro groups, provides versatility in chemical reactions, making it a valuable building block in medicinal chemistry. The increasing demand for this compound is also fueled by its application in the development of anti-inflammatory, anti-cancer, and neuroprotective agents.

Market analysis indicates a growing interest in this compound from both academic institutions and pharmaceutical companies. Key players in the industry are investing in the large-scale production of Methyl 3-ethoxy-5-nitrobenzoate to meet the rising demand from research laboratories and drug development facilities worldwide. The competitive landscape is further characterized by collaborations between suppliers and research organizations to optimize production processes and reduce costs.

The demand for Methyl 3-ethoxy-5-nitrobenzoate is also influenced by regulatory trends and technological advancements. Stringent regulatory requirements for drug approval have necessitated the use of high-quality intermediates like this compound to ensure the safety and efficacy of final products. Additionally, the adoption of green chemistry principles has led to innovations in synthesis methods, reducing environmental impact while maintaining product quality.

In conclusion, Methyl 3-ethoxy-5-nitrobenzoate (1375150-03-0) holds significant promise as a key intermediate in drug development. Its increasing adoption across various therapeutic areas underscores its importance in the chemical and pharmaceutical industries. As research continues to uncover new applications for this compound, its market presence is expected to grow further, driven by technological advancements and rising demand from global stakeholders.